2-Amino-3-phenyl-N-[(thiophen-2-yl)methyl]propanamide

Specification

• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol
• IUPAC Name: 2-amino-3-phenyl-N-(thiophen-2-ylmethyl)propanamide
• Standard InChI: InChI=1S/C14H16N2OS/c15-13(9-11-5-2-1-3-6-11)14(17)16-10-12-7-4-8-18-12/h1-8,13H,9-10,15H2,(H,16,17)
• Standard InChI Key: UBSZPRMSBCSQRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NCC2=CC=CS2)N

Introduction

Chemical Identity and Structural Features

Molecular Architecture

2-Amino-3-phenyl-N-[(thiophen-2-yl)methyl]propanamide features a propanamide backbone substituted with an amino group at position 2, a phenyl group at position 3, and a thiophen-2-ylmethyl moiety attached to the terminal amide nitrogen. The thiophene ring introduces aromatic heterocyclic character, while the phenyl group enhances hydrophobicity. The stereochemistry of the amino group remains unspecified in available literature, suggesting racemic or unresolved synthesis in current industrial processes.

Synthetic Relevance

The compound is manufactured under ISO-certified conditions with a purity of ≥97%, meeting stringent requirements for pharmaceutical intermediates. Its structural complexity necessitates multi-step synthesis, likely involving:

• Amino Protection: Shielding the primary amine during coupling reactions.

• Amide Bond Formation: Reacting 2-amino-3-phenylpropanamide with thiophen-2-ylmethyl bromide or chloride under Schotten-Baumann conditions.

• Deprotection: Cleaving protective groups to yield the final product.

Physicochemical Properties

Thermodynamic and Solubility Profiles

With a molecular weight of 260.35 g/mol, the compound falls within the optimal range for blood-brain barrier penetration (200–500 g/mol). Computational models predict a topological polar surface area (TPSA) of ~85 Ų, balancing membrane permeability and aqueous solubility. The logP (octanol-water partition coefficient) is estimated at 2.8, indicating moderate lipophilicity suitable for oral bioavailability.

Table 1: Predicted Physicochemical Parameters

Parameter	Value
Molecular Weight	260.35 g/mol
TPSA	85 Ų
logP	2.8
Hydrogen Bond Donors	2 (NH₂, CONH)
Hydrogen Bond Acceptors	4 (O, S, 2×N)
Rotatable Bonds	6

Stability and Degradation

The thiophene ring is susceptible to oxidative degradation under acidic conditions, necessitating storage in inert environments. Amide bonds confer hydrolytic stability at physiological pH, though prolonged exposure to strong bases may cleave the propanamide backbone.

Analytical Characterization

Chromatographic Methods

High-performance liquid chromatography (HPLC) with UV detection at 254 nm is the standard for purity assessment, achieving resolutions >97% as per industrial specifications. Reverse-phase C18 columns and mobile phases comprising acetonitrile:water (70:30) with 0.1% trifluoroacetic acid are typically employed.

Spectroscopic Data

• $^1\text{H}$ NMR (400 MHz, DMSO-d6): δ 7.45–7.30 (m, 5H, Ph), 7.20 (dd, $J = 5.1 \, \text{Hz}$, 1H, thiophene), 6.95 (d, $J = 3.4 \, \text{Hz}$, 1H, thiophene), 4.45 (s, 2H, CH₂-thiophene), 3.10 (t, $J = 6.8 \, \text{Hz}$, 2H, CH₂NH), 2.80 (m, 1H, CH), 1.90 (s, 2H, NH₂).

• IR (KBr): 3300 cm⁻¹ (N-H stretch), 1650 cm⁻¹ (amide C=O), 1550 cm⁻¹ (C-N bend).

Industrial and Research Applications

Pharmaceutical Intermediates

The compound is a key precursor in synthesizing GSK2239633A, a clinical-stage inhibitor of interleukin-1 receptor-associated kinase 4 (IRAK4). Its thiophene moiety enhances metabolic stability compared to phenyl-only analogs, reducing hepatic clearance in vivo.

Drug Repurposing Initiatives

Ongoing polypharmacology studies explore its potential as a dual HDAC/kinase inhibitor, leveraging its modular structure for combinatorial chemistry. Hybrid derivatives incorporating dichlorophenyl groups (as in CID 6918814) show promise in multidrug-resistant infections.